Cas no 1804510-43-7 (Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate
• CAS No: 1804510-43-7
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951960
• Update Time: 2025-05-22

Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-16-9(15)6-2-5(4-14)3-7(18)8(6)17-10(11,12)13/h2-3,18H,1H3
• InChI Key： KFIMUZGGYSNQFV-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(C(=O)OC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3

Additional information on Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate

Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate: A Versatile Building Block in Modern Organic Synthesis

Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate (CAS No. 1804510-43-7) is an emerging specialty chemical that has garnered significant attention in pharmaceutical and agrochemical research. This multifunctional aromatic compound combines several reactive moieties – including a cyano group, mercapto group, and trifluoromethoxy substituent – making it a valuable intermediate for constructing complex molecular architectures.

The growing demand for fluorinated compounds in drug discovery has positioned Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate as a particularly interesting building block. The trifluoromethoxy group (OCF₃) is known to enhance metabolic stability and membrane permeability in bioactive molecules, addressing key challenges in modern medicinal chemistry. Researchers frequently search for "trifluoromethoxy building blocks" and "cyano-thiol benzoate derivatives" when designing new drug candidates.

From a synthetic chemistry perspective, this compound offers three distinct reactive sites for further functionalization: (1) The methyl ester can undergo hydrolysis or transesterification, (2) the cyano group serves as a precursor for tetrazole formation or reduction to aminomethyl derivatives, and (3) the mercapto group provides opportunities for thioether formation or metal coordination. Such versatility explains why "multifunctional benzoate derivatives" has become a trending search term among synthetic chemists.

Recent studies highlight applications of Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate in developing kinase inhibitors and antimicrobial agents. The compound's ability to simultaneously engage in hydrogen bonding (via CN and COOR groups) and hydrophobic interactions (through CF₃ and aromatic ring) makes it particularly valuable in fragment-based drug design. Pharmaceutical researchers increasingly look for "kinase inhibitor scaffolds" and "antimicrobial pharmacophores" containing similar structural motifs.

In material science, derivatives of this compound have shown promise in creating advanced polymers with unique electronic properties. The combination of electron-withdrawing cyano and trifluoromethoxy groups with the electron-donating thiol creates interesting push-pull effects that can be exploited in organic semiconductors. This aligns with growing interest in "fluorinated organic semiconductors" and "thiol-functionalized monomers" within the materials research community.

The synthesis of Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate typically involves sequential functionalization of a benzoate precursor. Modern approaches emphasize atom-economical methods and green chemistry principles, reflecting the industry's shift toward sustainable manufacturing. Search trends show increasing queries for "green synthesis of fluorinated aromatics" and "atom-efficient benzoate functionalization".

Analytical characterization of this compound presents interesting challenges due to the presence of multiple functional groups. Advanced techniques like ¹⁹F NMR and 2D NMR spectroscopy are particularly useful for confirming the structure and purity of Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate. Quality control laboratories often search for "NMR analysis of trifluoromethoxy compounds" and "characterization of thiol-containing aromatics".

From a commercial perspective, CAS 1804510-43-7 represents a growing segment of the fine chemicals market. Suppliers report increasing demand from both academic institutions and industrial R&D departments, particularly those focused on "next-generation agrochemicals" and "targeted cancer therapies". The compound's stability under various conditions makes it attractive for international distribution networks.

Future research directions for Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate may explore its potential in click chemistry applications, given the reactivity of both the cyano and thiol groups. The compound's compatibility with bioorthogonal chemistry techniques could open new possibilities in bioconjugation and probe development. These applications align with current scientific interest in "multifunctional click chemistry reagents" and "bioorthogonal probes".

As regulatory requirements for new chemical entities become more stringent, compounds like Methyl 5-cyano-3-mercapto-2-(trifluoromethoxy)benzoate that offer multiple vectors for structural modification while maintaining favorable physicochemical properties will likely see continued adoption. The pharmaceutical industry's search for "versatile fluorinated intermediates" and "lead optimization scaffolds" suggests sustained interest in this chemical space.